Cas no 1806833-80-6 (2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine
• CAS No: 1806833-80-6
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915419
• Update Time: 2025-06-14

2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine

• Inchi： 1S/C7H6BrF2NO2/c1-13-4-2-3(7(9)10)5(12)6(8)11-4/h2,7,12H,1H3
• InChI Key： JYDUCCLFPBJMKF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(=N1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1806833-80-6)

2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1806833-80-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science, making it a topic of growing interest in scientific communities.

The structural uniqueness of 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine lies in its ability to serve as a key intermediate in the synthesis of more complex molecules. Its bromo group allows for further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability—a critical factor in modern medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have amplified the demand for such building blocks, as they align with the need for sustainable and efficient synthetic routes.

In the context of search engine optimization (SEO), queries related to pyridine derivatives, fluorinated compounds, and pharmaceutical intermediates often lead to this compound. Users also frequently ask about its synthetic applications, safety data, and supplier availability. Addressing these queries, this compound is commercially available through reputable chemical suppliers, with detailed technical data sheets ensuring compliance with industry standards. Its role in high-throughput screening and fragment-based drug design further underscores its relevance in contemporary research.

From a synthetic chemistry perspective, 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine offers a robust platform for derivatization. The presence of both electron-withdrawing (difluoromethyl) and electron-donating (methoxy) groups creates a balanced electronic environment, facilitating diverse chemical transformations. This property is particularly valuable in catalysis research and materials science, where tunable reactivity is essential. Recent publications highlight its use in developing bioactive molecules with applications in oncology and neurology.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 1806833-80-6. The compound’s fluorinated components align with the increasing focus on sustainable fluorination techniques, a hot topic in green chemistry forums. Researchers are exploring ways to minimize waste and energy consumption during its synthesis, reflecting broader industry shifts toward eco-friendly processes. These efforts are often linked to circular economy principles, another frequently searched term in scientific and industrial contexts.

In summary, 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-methoxypyridine (CAS No. 1806833-80-6) is a multifaceted compound with broad utility in drug development, agrochemical innovation, and advanced material synthesis. Its structural features and adaptability make it a staple in modern laboratories, while its alignment with sustainability goals ensures its continued relevance. For those seeking detailed protocols or commercial sources, consulting peer-reviewed journals or certified suppliers is recommended to ensure optimal outcomes in research and industrial applications.